Cas no 1036170-20-3 (4-Butoxy-N'-[5-(dithiolan-3-yl)pentanoyl]-3-methoxybenzohydrazide)

• Product name: 4-Butoxy-N'-[5-(dithiolan-3-yl)pentanoyl]-3-methoxybenzohydrazide
• CAS No: 1036170-20-3
• MF: C₂₀H₃₀N₂O₄S₂
• MW: 426.59320306778
• CID: 6161084
• PubChem ID: 45850089

4-Butoxy-N'-[5-(dithiolan-3-yl)pentanoyl]-3-methoxybenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 1036170-20-3
• Z101548184
• AKOS008052675
• 4-Butoxy-N'-[5-(dithiolan-3-yl)pentanoyl]-3-methoxybenzohydrazide
• EN300-26593142
• 4-BUTOXY-N'-[5-(1,2-DITHIOLAN-3-YL)PENTANOYL]-3-METHOXYBENZOHYDRAZIDE

• Inchi： 1S/C20H30N2O4S2/c1-3-4-12-26-17-10-9-15(14-18(17)25-2)20(24)22-21-19(23)8-6-5-7-16-11-13-27-28-16/h9-10,14,16H,3-8,11-13H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key： GSTSBKGEMGCQGG-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCCC(NNC(C1C=CC(=C(C=1)OC)OCCCC)=O)=O

Computed Properties

• Exact Mass: 426.16469979g/mol
• Monoisotopic Mass: 426.16469979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes Lipoamides